Cas no 1153972-58-7 (1-(4-fluorobenzenesulfonyl)cyclohexane-1-carbonitrile)

• Product Name: 1-(4-fluorobenzenesulfonyl)cyclohexane-1-carbonitrile
• CAS No: 1153972-58-7
• MF: C₁₃H₁₄FNO₂S
• MW: 267.319165706635
• MDL: MFCD12074382
• CID: 4573257
• PubChem ID: 43519314
• Update Time: 2025-10-31

1-(4-fluorobenzenesulfonyl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzenesulfonyl)cyclohexane-1-carbonitrile
• Cyclohexanecarbonitrile, 1-[(4-fluorophenyl)sulfonyl]-

• MDL： MFCD12074382
• Inchi： 1S/C13H14FNO2S/c14-11-4-6-12(7-5-11)18(16,17)13(10-15)8-2-1-3-9-13/h4-7H,1-3,8-9H2
• InChI Key： BGEKJNGSQKQBAR-UHFFFAOYSA-N
• SMILES： C1(S(C2=CC=C(F)C=C2)(=O)=O)(C#N)CCCCC1

Additional information on 1-(4-fluorobenzenesulfonyl)cyclohexane-1-carbonitrile

Recent Advances in the Study of 1-(4-Fluorobenzenesulfonyl)cyclohexane-1-carbonitrile (CAS: 1153972-58-7)

1-(4-Fluorobenzenesulfonyl)cyclohexane-1-carbonitrile (CAS: 1153972-58-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique sulfonyl and nitrile functional groups, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(4-fluorobenzenesulfonyl)cyclohexane-1-carbonitrile, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, which significantly reduced the formation of byproducts and enhanced the overall efficiency of the process. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

In addition to its synthetic aspects, the biological activity of 1-(4-fluorobenzenesulfonyl)cyclohexane-1-carbonitrile has been explored in the context of enzyme inhibition. Preliminary in vitro assays have demonstrated its potent inhibitory effects on specific kinases involved in inflammatory pathways. These findings were corroborated by a separate study published in Bioorganic & Medicinal Chemistry Letters, which reported the compound's ability to modulate key signaling pathways associated with autoimmune diseases.

Further investigations into the pharmacokinetic properties of 1-(4-fluorobenzenesulfonyl)cyclohexane-1-carbonitrile have revealed favorable absorption and distribution profiles in animal models. A recent preclinical study indicated that the compound exhibits good oral bioavailability and minimal toxicity, suggesting its potential for further development as a therapeutic agent. These results were presented at the 2023 American Chemical Society National Meeting and have sparked interest among pharmaceutical companies.

The structural versatility of 1-(4-fluorobenzenesulfonyl)cyclohexane-1-carbonitrile has also been a focal point of research. Computational modeling studies have identified several derivatives with enhanced binding affinities to target proteins, paving the way for the design of next-generation inhibitors. These advancements were summarized in a review article published in Current Topics in Medicinal Chemistry, which emphasized the compound's role as a scaffold for drug development.

In conclusion, 1-(4-fluorobenzenesulfonyl)cyclohexane-1-carbonitrile (CAS: 1153972-58-7) represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research continues to uncover its potential, from synthetic optimization to therapeutic efficacy. Future studies are expected to further elucidate its mechanisms of action and explore its utility in treating various diseases, positioning it as a valuable asset in the pharmaceutical industry.